Pyrazine, 2-(1H-imidazol-1-yl)-

• IUPAC Name: 2-imidazol-1-ylpyrazine
• InChI: InChI=1S/C7H6N4/c1-2-10-7(5-8-1)11-4-3-9-6-11/h1-6H
• InChI Key: WIVMRJUXSGKZRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)N2C=CN=C2
• Molecular Formula: C7H6N4
• Molecular Weight: 146.15 g/mol

Description

“Pyrazine, 2-(1H-imidazol-1-yl)-” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole was first synthesized by glyoxal and ammonia. It has become an important synthon in the development of new drugs. Recent advances in the synthesis of imidazole derivatives involve radical reactions for direct functionalization through transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole acts as a versatile scaffold in organic synthesis and drug development. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazole derivatives.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, showing both acidic and basic properties. For “Pyrazine, 2-(1H-imidazol-1-yl)-”, it is a solid with a molecular weight of 146.15.

Safety And Hazards

The safety data sheet for a similar compound, “2-(1H-Imidazol-1-yl)benzoic acid”, indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Imidazole has become an important synthon in the development of new drugs. Future directions could involve the development of novel methods for the regiocontrolled synthesis of substituted imidazoles due to their applications in pharmaceuticals and agrochemicals. Novel Hsp90 inhibitors that offer selective suppression of Hsp90 isoforms or specific disruption of Hsp90-co-chaperone protein-protein interactions are expected to show satisfactory efficacy and safety profiles.